Cas no 116169-07-4 (Methyl 3-ethoxy-5-hydroxybenzoate)
116169-07-4 structure
Product Name:Methyl 3-ethoxy-5-hydroxybenzoate
CAS No:116169-07-4
MF:C10H12O4
MW:196.199883460999
CID:842686
PubChem ID:15788544
Update Time:2025-04-19
Methyl 3-ethoxy-5-hydroxybenzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-ethoxy-5-hydroxybenzoate
- 3-ethoxy-5-hydroxy-benzoic acid methyl ester
- ACMC-20mlxd
- AK127407
- Benzoic acid, 3-ethoxy-5-hydroxy-, methyl ester
- CTK0G0553
- KB-256462
- SureCN713400
- DB-334813
- A1-24677
- Methyl3-ethoxy-5-hydroxybenzoate
- 116169-07-4
- DTXSID80578313
- OVYWIKNNDSFNHR-UHFFFAOYSA-N
- SCHEMBL713400
-
- MDL： MFCD20482767
- Inchi： 1S/C10H12O4/c1-3-14-9-5-7(10(12)13-2)4-8(11)6-9/h4-6,11H,3H2,1-2H3
- InChI Key： OVYWIKNNDSFNHR-UHFFFAOYSA-N
- SMILES： O(CC)C1C=C(C=C(C(=O)OC)C=1)O
Computed Properties
- Exact Mass: 196.07356
- Monoisotopic Mass: 196.07355886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 55.8Ų
Experimental Properties
- PSA: 55.76
Methyl 3-ethoxy-5-hydroxybenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019099468-1g |
Methyl 3-ethoxy-5-hydroxybenzoate |
116169-07-4 | 95% | 1g |
$998.00 | 2023-09-04 | |
| A2B Chem LLC | AA15113-2.5g |
Methyl 3-ethoxy-5-hydroxybenzoate |
116169-07-4 | 95% | 2.5g |
$1203.00 | 2024-04-20 | |
| Ambeed | A410921-1g |
Methyl 3-ethoxy-5-hydroxybenzoate |
116169-07-4 | 95+% | 1g |
$480.0 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1648453-1g |
Methyl 3-ethoxy-5-hydroxybenzoate |
116169-07-4 | 98% | 1g |
￥4032.00 | 2024-08-09 | |
| Crysdot LLC | CD12177187-1g |
Methyl 3-ethoxy-5-hydroxybenzoate |
116169-07-4 | 95+% | 1g |
$589 | 2024-07-23 |
Methyl 3-ethoxy-5-hydroxybenzoate Related Literature
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
116169-07-4 (Methyl 3-ethoxy-5-hydroxybenzoate) Related Products
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- 143345-04-4(Benzoic acid, 3,5-bis[[3,5-bis(benzoyloxy)benzoyl]oxy]-)
- 848130-90-5(3-hydroxy-5-methylphenyl benzoate)
- 58605-10-0(Methyl 3,5-Dibenzyloxybenzoate)
- 62502-02-7(Benzoic acid, 3-ethoxy-5-methoxy-, methyl ester)
- 54915-31-0(Methyl 3-(benzyloxy)-5-hydroxybenzoate)
- 137472-14-1(Benzoic acid, 3,5-bis[[3,5-bis(phenylmethoxy)phenyl]methoxy]-, methylester)
- 144840-94-8(Benzoic acid, 3,5-bis[[3,5-bis(phenylmethoxy)benzoyl]oxy]-)
- 143330-93-2(Benzoic acid, 3,5-bis(benzoyloxy)-)
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